Cas no 946239-73-2 (2,5-difluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 946239-73-2
• MF: C₂₁H₂₀F₂N₄O₂S
• MW: 430.470910072327
• CID: 5906401
• PubChem ID: 26843103
• Update Time: 2025-08-04

2,5-difluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-difluoro-N-[4-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-
• 946239-73-2
• F2588-0650
• AKOS004998066
• 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• HMS3513P20
• 2,5-difluoro-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• 2,5-difluoro-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 2,5-difluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C21H20F2N4O2S/c22-16-6-9-18(23)20(14-16)30(28,29)26-17-7-4-15(5-8-17)19-10-11-21(25-24-19)27-12-2-1-3-13-27/h4-11,14,26H,1-3,12-13H2
• InChI Key： CGXBZIMBXOJDKI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(N4CCCCC4)C=C3)C=C2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 430.12750339g/mol
• Monoisotopic Mass: 430.12750339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 648.4±65.0 °C(Predicted)
• pka: 6.35±0.10(Predicted)

Additional information on 2,5-difluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Comprehensive Overview of 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 946239-73-2)

2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 946239-73-2) is a specialized sulfonamide derivative with a unique molecular structure that combines a difluorobenzene core with a piperidinylpyridazine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its structural complexity and functional groups make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The sulfonamide group in this compound is a key feature, often associated with antibacterial and anti-inflammatory properties. Researchers are particularly interested in its potential applications in cancer therapy and neurological disorders, given the rising demand for novel treatments in these areas. The difluorobenzene component enhances the compound's stability and bioavailability, making it a valuable asset in medicinal chemistry.

In recent years, the search for small-molecule inhibitors has intensified, and 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide has emerged as a compound of interest due to its selective binding affinity. Its piperidinylpyridazine moiety is particularly noteworthy, as it is often found in compounds targeting G-protein-coupled receptors (GPCRs), which are critical in drug development for conditions like hypertension and diabetes.

The synthesis of 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely used in pharmaceutical manufacturing and are optimized for high yield and purity. The compound's CAS No. 946239-73-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From a commercial perspective, the demand for sulfonamide-based compounds is growing, driven by their versatility in drug design and agricultural chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support high-throughput screening and lead optimization projects. Its potential as a preclinical candidate makes it a valuable asset for biotech and pharmaceutical firms.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide. Reducing solvent waste and improving energy efficiency are key priorities, aligning with global sustainability goals. This focus on environmentally friendly synthesis is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes.

For researchers and industry professionals, understanding the physicochemical properties of 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide is crucial. Parameters such as solubility, melting point, and stability under various conditions are essential for its formulation and application. Advanced analytical techniques like HPLC and NMR are routinely employed to characterize this compound.

The future of 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide lies in its potential to address unmet medical needs. With ongoing research into its mechanism of action and therapeutic applications, this compound could play a pivotal role in next-generation therapeutics. Its unique structure and functional groups position it as a promising candidate for further exploration in drug discovery pipelines.

In summary, 2,5-difluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 946239-73-2) represents a fascinating intersection of medicinal chemistry and molecular design. Its potential applications in pharmaceuticals and agrochemicals, combined with its synthetic versatility, make it a compound worth watching in the coming years. As research progresses, its role in addressing global health challenges will likely become even more significant.